Pentatroxane Pentatroxane
Brand Name: Vulcanchem
CAS No.: 124378-33-2
VCID: VC20823601
InChI: InChI=1S/C22H22O3/c1-3-9-17(10-4-1)18-15-20-22(16-18,19-11-5-2-6-12-19)25-24-21(23-20)13-7-8-14-21/h1-6,9-12,15,20H,7-8,13-14,16H2/t20-,22-/m0/s1
SMILES: C1CCC2(C1)OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C22H22O3
Molecular Weight: 334.4 g/mol

Pentatroxane

CAS No.: 124378-33-2

Cat. No.: VC20823601

Molecular Formula: C22H22O3

Molecular Weight: 334.4 g/mol

* For research use only. Not for human or veterinary use.

Pentatroxane - 124378-33-2

Specification

CAS No. 124378-33-2
Molecular Formula C22H22O3
Molecular Weight 334.4 g/mol
IUPAC Name (4aS,7aS)-6,7a-diphenylspiro[4a,7-dihydrocyclopenta[e][1,2,4]trioxine-3,1'-cyclopentane]
Standard InChI InChI=1S/C22H22O3/c1-3-9-17(10-4-1)18-15-20-22(16-18,19-11-5-2-6-12-19)25-24-21(23-20)13-7-8-14-21/h1-6,9-12,15,20H,7-8,13-14,16H2/t20-,22-/m0/s1
Standard InChI Key IIBNWGMRDCFPEU-UNMCSNQZSA-N
Isomeric SMILES C1CCC2(C1)O[C@H]3C=C(C[C@]3(OO2)C4=CC=CC=C4)C5=CC=CC=C5
SMILES C1CCC2(C1)OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5
Canonical SMILES C1CCC2(C1)OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5

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